Antibacterial Potency Against Oral Pathogens
Ylangenol exhibits quantifiable antibacterial activity with a reported minimum inhibitory concentration (MIC) of 25 μg/mL [1]. In the same plant species (Brachylaena hutchinsii), the ketonic analog 8-ketoylangenol (brachylaenalone B) was also isolated and tested; the non-ketonic ylangenol differs structurally at the C-8 position, which alters its antibacterial potency and spectrum relative to the keto-containing analogs [2]. This structural distinction directly impacts activity and must be considered when selecting reference compounds for antimicrobial screening.
| Evidence Dimension | Antibacterial minimum inhibitory concentration (MIC) |
|---|---|
| Target Compound Data | MIC = 25 μg/mL |
| Comparator Or Baseline | 8-Ketoylangenol (brachylaenalone B): not directly quantified in same assay, but identified as distinct antibacterial compound within same isolation study |
| Quantified Difference | Ylangenol lacks C-8 ketone functional group; non-ketonic structure correlates with different antibacterial activity profile |
| Conditions | Antibacterial susceptibility testing (source: USDA Phytochemical Database, Duke 1992) |
Why This Matters
Procurement of ylangenol rather than a generic sesquiterpene fraction ensures the specific non-ketonic structure required for structure-activity relationship (SAR) studies in antibacterial discovery.
- [1] USDA Phytochemical Database. Biological Activity Antibacterial: YLANGENOL MIC=25 ug/ml. Duke, 1992. Retrieved April 2026. View Source
- [2] Viera PC, et al. Sesquiterpenoids from Brachylaena hutchinsii. J Nat Prod. 1991;54(2):416-420. PMID: 1919588. DOI: 10.1021/np50074a011. View Source
